Cas no 17372-81-5 (5-methoxy-Cinnoline)
5-methoxy-Cinnoline structure
Product Name:5-methoxy-Cinnoline
CAS No:17372-81-5
MF:C9H8N2O
MW:160.17262172699
CID:1107698
PubChem ID:22326723
Update Time:2025-04-20
5-methoxy-Cinnoline Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxy-Cinnoline
- SCHEMBL5218606
- 17372-81-5
- SSFJZSSFJAJTAI-UHFFFAOYSA-N
- 5-methoxycinnoline
-
- Inchi： 1S/C9H8N2O/c1-12-9-4-2-3-8-7(9)5-6-10-11-8/h2-6H,1H3
- InChI Key： SSFJZSSFJAJTAI-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC2=C1C=CN=N2
Computed Properties
- Exact Mass: 160.063662883g/mol
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 35Ų
5-methoxy-Cinnoline Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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